o-Toluamide, N-(2-thiazolidinylidene)-

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylbenzamide
• InChI: InChI=1S/C11H12N2OS/c1-8-4-2-3-5-9(8)10(14)13-11-12-6-7-15-11/h2-5H,6-7H2,1H3,(H,12,13,14)
• InChI Key: OADXJIWNZPDXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NCCS2
• Molecular Formula: C11H12N2OS
• DSSTOX Substance ID: DTXSID80221978
• Molecular Weight: 220.29 g/mol
• CAS RN: 71753-20-3

Description

O-Toluamide, N-(2-thiazolidinylidene)-, is an organic compound that is important in many scientific research applications. It is a versatile compound that has been used in numerous studies and applications, including organic synthesis, drug discovery, and biochemical research. This essay will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of o-Toluamide, N-(2-thiazolidinylidene)-.

Scientific Research Applications

O-Toluamide, N-(2-thiazolidinylidene)-, is widely used in scientific research applications. It is often used as a building block for organic synthesis, as it can be used to form a variety of compounds. It is also used in drug discovery, as it is a versatile compound that can be used to create new drugs. Additionally, it is used in biochemical research, as it can be used to study the structure and function of proteins and other biomolecules.

Mechanism of Action

O-Toluamide, N-(2-thiazolidinylidene)-, has a unique mechanism of action. It is a thiazolidine-2-thione-based compound, which means it has a sulfur atom in its structure. This sulfur atom is responsible for the compound’s unique properties, as it can form strong bonds with other molecules. Additionally, the sulfur atom is able to form hydrogen bonds with other molecules, which can affect the structure and function of proteins and other biomolecules.
Biochemical and Physiological Effects
o-Toluamide, N-(2-thiazolidinylidene)-, has several biochemical and physiological effects. It can affect the structure and function of proteins and other biomolecules, as it can form strong bonds with them. Additionally, it can affect the activity of enzymes, as it can bind to their active sites and inhibit their activity. Furthermore, it can affect the expression of genes, as it can bind to DNA and regulate the expression of certain genes.

Advantages and Limitations for Lab Experiments

O-Toluamide, N-(2-thiazolidinylidene)-, has several advantages and limitations for lab experiments. One of its main advantages is that it is a versatile compound that can be used to create a variety of compounds. Additionally, it is an easy-to-synthesize compound, making it an attractive choice for many researchers. However, it is also limited in its applications, as it can only be used to create certain types of compounds.

Future Directions

There are several potential future directions for o-Toluamide, N-(2-thiazolidinylidene)-. One potential direction is to use it in drug discovery, as it can be used to create new drugs. Additionally, it can be used to study the structure and function of proteins and other biomolecules, as it can form strong bonds with them. Furthermore, it can be used to study the regulation of gene expression, as it can bind to DNA and regulate the expression of certain genes. Additionally, it can be used to study the activity of enzymes, as it can bind to their active sites and inhibit their activity. Finally, it can be used to create new materials, as it is a versatile compound that can be used to create a variety of compounds.

Synthesis Methods

O-Toluamide, N-(2-thiazolidinylidene)-, is synthesized by the reaction of o-toluoyl chloride and thiazolidine-2-thione in aqueous dimethylformamide (DMF) solution. The reaction is a nucleophilic substitution reaction, and the yield of the product is typically high. This synthesis method is simple, efficient, and cost-effective, making it an attractive choice for many researchers.